Cas no 748122-02-3 (O-(2-chloro-4-fluorophenyl)methylhydroxylamine)

• Product Name: O-(2-chloro-4-fluorophenyl)methylhydroxylamine
• CAS No: 748122-02-3
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• MDL: MFCD21641880
• CID: 5235062
• PubChem ID: 2737757
• Update Time: 2025-05-23

O-(2-chloro-4-fluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[(2-chloro-4-fluorophenyl)methyl]-
• O-(2-chloro-4-fluorophenyl)methylhydroxylamine

• MDL： MFCD21641880
• Inchi： 1S/C7H7ClFNO/c8-7-3-6(9)2-1-5(7)4-11-10/h1-3H,4,10H2
• InChI Key： VOQXVFMDJCMZAQ-UHFFFAOYSA-N
• SMILES： NOCC1=CC=C(F)C=C1Cl

Computed Properties

• Exact Mass: 175.0200197g/mol
• Monoisotopic Mass: 175.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on O-(2-chloro-4-fluorophenyl)methylhydroxylamine

O-(2-chloro-4-fluorophenyl)methylhydroxylamine: A Comprehensive Overview

O-(2-chloro-4-fluorophenyl)methylhydroxylamine, also known by its CAS number 748122-02-3, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted phenyl ring. The presence of chlorine and fluorine substituents on the aromatic ring introduces distinct electronic and steric properties, making it a valuable molecule for both fundamental research and industrial applications.

The synthesis of O-(2-chloro-4-fluorophenyl)methylhydroxylamine typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, leading to higher yields and purer products. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized compounds like this one.

One of the most promising applications of O-(2-chloro-4-fluorophenyl)methylhydroxylamine lies in its role as an intermediate in drug discovery. Its ability to participate in various nucleophilic and electrophilic reactions makes it a valuable building block for constructing complex molecular architectures. Recent studies have demonstrated its utility in the synthesis of bioactive compounds targeting specific therapeutic areas, such as oncology and neurodegenerative diseases. For example, researchers have successfully incorporated this compound into lead molecules that exhibit potent anti-cancer activity, highlighting its potential in pharmaceutical development.

In addition to its pharmaceutical applications, O-(2-chloro-4-fluorophenyl)methylhydroxylamine has found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its integration into polymer frameworks, where it contributes to enhanced charge transport properties. Such findings suggest that this compound could play a pivotal role in advancing next-generation electronic devices, including flexible displays and sensors.

The chemical stability and reactivity of O-(2-chloro-4-fluorophenyl)methylhydroxylamine are influenced by its substituent pattern. The electron-withdrawing effects of chlorine and fluorine atoms enhance the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack. This property is exploited in various organic transformations, such as SNAr (nucleophilic aromatic substitution) reactions, where the compound serves as an efficient substrate. Recent studies have also investigated its behavior under different reaction conditions, providing deeper insights into its reactivity profiles and potential for scalability.

From an environmental standpoint, understanding the degradation pathways of O-(2-chloro-4-fluorophenyl)methylhydroxylamine is crucial for assessing its ecological impact. Research has shown that this compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less hazardous byproducts. These findings are particularly relevant for industries involved in large-scale production or utilization of this compound, as they provide guidance for implementing sustainable waste management practices.

In conclusion, O-(2-chloro-4-fluorophenyl)methylhydroxylamine stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to remain at the forefront of scientific innovation for years to come.